![molecular formula C5H15OSi2 B044630 Pentamethyldisiloxane CAS No. 1438-82-0](/img/structure/B44630.png)
Pentamethyldisiloxane
Overview
Description
Pentamethyldisiloxane, also known as this compound, is a useful research compound. Its molecular formula is C5H15OSi2 and its molecular weight is 147.34 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. Its Medical Subject Headings (MeSH) category is Chemicals and Drugs Category - Inorganic Chemicals - Silicon Compounds - Silanes - Supplementary Records. The United Nations designated GHS hazard class pictogram is Flammable, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Polysiloxanol Condensation and Disproportionation : It serves as a model hydroxyl-terminated oligosiloxane for studying polysiloxanol condensation and disproportionation (Grzelka et al., 2004).
Catalyzed Cyclization/Hydrosilylation : It is used in the palladium-catalyzed cyclization/hydrosilylation of functionalized dienes to form silylated carbocycles (Pei & Widenhoefer, 2000).
Preparation of Organocyclosiloxane Iodides : It's involved in the preparation of organocyclosiloxane iodides by alkylating imidazole and benzimidazole derivatives (Zhilitskaya et al., 2015).
Addition Reactions with Unsaturated Organic Compounds : It reacts with dichloromethylvinylsilane and unsaturated organic compounds (Andrianov, Sidorov & Khananashvili, 1967).
Block and Random Copolymers : Pentamethyldisiloxane-based copolymers are suitable for 193 nm wavelength imaging and oxygen reactive ion etching due to their low absorption at this wavelength (Gabor, Pruette & Ober, 1996).
Oligomerization of Hydrosiloxanes : It is catalyzed by tris(pentafluorophenyl)borane to form oligodimethylsilox (Chojnowski, Fortuniak, Kurjata, & Cella, 2006).
Liquid Crystal Applications : It is found in oxycyanobiphenyl liquid crystals, offering fast switching times and temperature-independent properties (Willmott, Davenport, Newton & Coles, 2005).
Addition Reactions to Allylamine : It reacts with allylamine to form products containing an amino group in the organic radical attached to the silicon atom (Lyashenko, Nametkin & Chernysheva, 1969).
Acid-Catalyzed Condensation Reactions : this compound-l-ol and 1-ethoxy-heptamethyltrisiloxane show similar kinetics in acid-catalyzed condensation reactions involving silanol (Kaźmierski, Chojnowski & Mcvie, 1994).
Electrolyte Additive in Batteries : It improves the high-temperature performance in nickel-rich LiNi0.6Co0.2Mn0.2O2/graphite batteries (Yan et al., 2020).
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
Pentamethyldisiloxane is an organosilicon compound It is known to be used as a source of the trimethylsilyl functional group in organic synthesis .
Mode of Action
The mode of action of this compound is primarily through its role in the synthesis of siloxane-polyether copolymer surfactants . It provides the trimethylsilyl functional group, which is a crucial component in various organic synthesis processes .
Biochemical Pathways
It plays a significant role in the synthesis of siloxane-polyether copolymer surfactants , which can interact with various biochemical pathways depending on their specific structure and function.
Result of Action
The molecular and cellular effects of this compound’s action are largely dependent on its role in the synthesis of other compounds. For instance, in the production of siloxane-polyether copolymer surfactants, it can influence the properties of the resulting surfactant, which can have various effects at the molecular and cellular level .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For example, it is sensitive to moisture , which can affect its reactivity and stability. Furthermore, its solubility in different solvents can influence its action and efficacy in various environments .
Properties
InChI |
InChI=1S/C5H15OSi2/c1-7(2)6-8(3,4)5/h1-5H3 | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XUKFPAQLGOOCNJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C[Si](C)O[Si](C)(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H15OSi2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00883673 | |
Record name | Disiloxane, 1,1,1,3,3-pentamethyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00883673 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
147.34 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1438-82-0 | |
Record name | Pentamethyldisiloxane | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001438820 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Disiloxane, 1,1,1,3,3-pentamethyl- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Disiloxane, 1,1,1,3,3-pentamethyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00883673 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Pentamethyldisiloxane | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.014.430 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.